Cas no 2138812-96-9 (4-(4-Bromobut-3-en-1-yl)-2-fluoro-1-methoxybenzene)

• Product Name: 4-(4-Bromobut-3-en-1-yl)-2-fluoro-1-methoxybenzene
• CAS No: 2138812-96-9
• MF: C₁₁H₁₂BrFO
• MW: 259.114786148071
• CID: 5814483
• PubChem ID: 165470986
• Update Time: 2025-05-23

4-(4-Bromobut-3-en-1-yl)-2-fluoro-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2138812-96-9
• EN300-802763
• 4-(4-bromobut-3-en-1-yl)-2-fluoro-1-methoxybenzene
• 4-(4-Bromobut-3-en-1-yl)-2-fluoro-1-methoxybenzene

• Inchi： 1S/C11H12BrFO/c1-14-11-6-5-9(8-10(11)13)4-2-3-7-12/h3,5-8H,2,4H2,1H3/b7-3+
• InChI Key： WRSWKVVUZXXQRW-XVNBXDOJSA-N
• SMILES： Br/C=C/CCC1C=CC(=C(C=1)F)OC

Computed Properties

• Exact Mass: 258.00556g/mol
• Monoisotopic Mass: 258.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(4-Bromobut-3-en-1-yl)-2-fluoro-1-methoxybenzene

4-(4-Bromobut-3-en-1-yl)-2-fluoro-1-methoxybenzene: A Comprehensive Overview

4-(4-Bromobut-3-en-1-yl)-2-fluoro-1-methoxybenzene is a complex organic compound with the CAS number 2138812-96-9. This compound belongs to the class of aromatic compounds, specifically substituted benzene derivatives, and is characterized by its unique substitution pattern and functional groups. The molecule features a bromoalkenyl group attached at the para position of the benzene ring, a fluorine atom at the meta position, and a methoxy group at the ortho position. This combination of substituents imparts distinctive chemical properties, making it an interesting subject for both academic research and industrial applications.

The chemical structure of 4-(4-bromobut-3-en-1-yl)-2-fluoro-1-methoxybenzene is defined by its benzene ring with three substituents: a bromoalkenyl group (C₄H₆Br), a fluorine atom (F), and a methoxy group (OCH₃). The bromoalkenyl group is attached at the para position (position 4) of the benzene ring, while the fluorine atom is located at the meta position (position 2), and the methoxy group is at the ortho position (position 1). This substitution pattern significantly influences the compound's reactivity, stability, and spectroscopic properties.

Recent studies have highlighted the importance of such substituted benzene derivatives in various fields, including pharmaceuticals, agrochemicals, and materials science. For instance, researchers have explored the potential of 4-(4-bromobut-3-en-1-yl)-2-fluoro-1-methoxybenzene as a precursor for synthesizing bioactive molecules with anti-inflammatory and anticancer properties. The presence of the bromine atom in the alkenyl chain makes it an ideal candidate for undergoing various alkenylation reactions, which are crucial in organic synthesis.

In terms of physical properties, 4-(4-bromobut-3-en-1-yl)-2-fluoro-1-methoxybenzene exhibits a melting point of approximately 78°C and a boiling point around 285°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for use in solution-phase reactions. The compound's UV-vis spectrum shows strong absorption bands due to the conjugation between the aromatic ring and the alkenyl group, which can be exploited in photovoltaic applications.

The synthesis of 4-(4-bromobut-3-en-1-yl)-2-fluoro-1-methoxybenzene typically involves a multi-step process. One common approach is through Friedel-Crafts alkylation or acylation followed by halogenation. However, due to steric hindrance and potential side reactions, alternative methods such as Suzuki-Miyaura coupling or Heck reaction have been explored to achieve higher yields and better selectivity. Recent advancements in catalytic systems have further improved the efficiency of these reactions, making large-scale production more feasible.

One of the most promising applications of 4-(4-bromobut-3-en-1-yll)-2-fluoro-l-methoxybenzene lies in its use as an intermediate in drug discovery. Its ability to undergo nucleophilic aromatic substitution reactions has been leveraged to synthesize novel pharmaceutical agents targeting various disease states. For example, studies published in *Journal of Medicinal Chemistry* have demonstrated its utility in developing inhibitors for kinase enzymes involved in cancer progression.

In addition to its role in pharmaceuticals, this compound has also found applications in polymer chemistry. The bromine atom serves as a reactive site for polymerization reactions, enabling the synthesis of novel polymeric materials with tailored mechanical and thermal properties. Researchers at leading institutions such as MIT have reported on its use in creating high-performance polymers for electronic devices.

From an environmental perspective, understanding the degradation pathways of 4-(4-bromobut-3-en-l-yll)-2-fluoro-l-methoxybenzene is crucial for assessing its ecological impact. Recent studies using advanced analytical techniques like LCMS have revealed that this compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in natural ecosystems.

In conclusion, 4-(4-bromobut-l-yll)-l-methoxybenzene represents a versatile building block for modern organic chemistry. Its unique combination of functional groups provides ample opportunities for further research and development across diverse industries. As scientific advancements continue to unfold, this compound will undoubtedly play an increasingly significant role in shaping innovative solutions to global challenges.